Cas no 1603538-14-2 (Methyl 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate)

• Product Name: Methyl 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate
• CAS No: 1603538-14-2
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5747064
• PubChem ID: 114486418
• Update Time: 2025-06-15

Methyl 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1603538-14-2
• Methyl 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate
• Methyl4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate
• EN300-1456123
• 3-Pyrrolidinecarboxylic acid, 4-(1-methyl-1H-pyrazol-4-yl)-, methyl ester

• Inchi： 1S/C10H15N3O2/c1-13-6-7(3-12-13)8-4-11-5-9(8)10(14)15-2/h3,6,8-9,11H,4-5H2,1-2H3
• InChI Key： SKJHNRJLGDGZJK-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCC1C1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 338.5±42.0 °C(Predicted)
• pka: 8.89±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Methyl 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate

Methyl 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate (CAS No. 1603538-14-2): A Comprehensive Overview

Methyl 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate, identified by its CAS number 1603538-14-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The pyrrolidine and pyrazole moieties present in its molecular structure contribute to its unique chemical properties and make it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of Methyl 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate consists of a pyrrolidine ring substituted at the 3-position with a methyl ester group and at the 4-position with a 1-methyl-1H-pyrazole moiety. This arrangement creates a complex system of electronic interactions that can influence its reactivity, solubility, and biological activity. The presence of both nitrogen-containing heterocycles suggests that this compound may exhibit a range of pharmacological effects, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The pyrrolidine scaffold has been particularly well-studied for its role in modulating enzyme activity, particularly in the context of kinases and other signal transduction proteins. Similarly, the pyrazole moiety is known for its ability to interact with biological targets, often through hydrogen bonding or hydrophobic interactions. The combination of these two structural elements in Methyl 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate may contribute to its potential as a therapeutic agent.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules containing the pyrrolidine and pyrazole motifs can interact with neurotransmitter receptors and ion channels, potentially leading to effects on cognitive function, pain perception, and mood regulation. For instance, derivatives of these heterocycles have been explored as potential treatments for conditions such as Alzheimer's disease, Parkinson's disease, and depression. Methyl 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate may represent a new class of compounds with similar therapeutic potential.

The synthesis of Methyl 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the pyrrolidine ring, followed by functionalization at the 3-position with an ester group. The introduction of the 1-methyl-1H-pyrazole moiety at the 4-position is often achieved through nucleophilic substitution or cyclization reactions. Advanced synthetic techniques such as transition metal catalysis may be employed to enhance reaction efficiency and selectivity.

In terms of pharmacokinetic properties, Methyl 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate exhibits interesting characteristics that make it an attractive candidate for drug development. Preliminary studies suggest that it has good oral bioavailability and moderate metabolic stability, which are critical factors for therapeutic efficacy. Additionally, its solubility profile in both water and organic solvents allows for versatile formulation options in drug delivery systems. These properties make it a promising candidate for further preclinical and clinical investigations.

The biological activity of Methyl 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate has been explored through various in vitro assays aimed at identifying its interaction with biological targets. Initial screening studies have indicated potential activity against enzymes such as kinases and phosphodiesterases, which are implicated in various disease states. Furthermore, its interaction with membrane receptors has been investigated, suggesting possible applications in modulating neurotransmitter signaling pathways. These findings underscore the compound's potential as a lead molecule for drug discovery programs targeting neurological and inflammatory disorders.

Recent advancements in computational chemistry have enabled more efficient virtual screening methods to identify promising candidates like Methyl 4-(1-methyl-1H-pyrazol-4-ylyl)pyrrolidine-3-carboxylate for further experimental validation. Molecular docking simulations can predict how this compound might bind to specific protein targets, providing insights into its mechanism of action. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification of novel therapeutic agents. The combination of experimental data with computational predictions offers a powerful strategy for optimizing lead compounds like Methyl 4-(1-methyl-H-pyrazol-ylyl)pyrrolidine-y/carboxylate.

The future prospects for Methyl 4-(1-methyl-H-pyrazol-ylyl)pyrrolidine-y/carboxylate are promising, with ongoing research aimed at elucidating its full spectrum of biological activities and developing optimized derivatives for therapeutic use. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to new treatments for various diseases. As our understanding of molecular interactions continues to grow, compounds like Methyl 4-(1-meth-H-pyrzol-ylyl)pyrrolidne-y/carbxylate will play an increasingly important role in addressing unmet medical needs.